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Get Quote

Lirimilast (BAY19-8004) is a potent, selective, and orally active phosphodiesterase 4 (PDE4) inhibitor with

an IC₅₀ value of 49 nM. It is being investigated for its anti-inflammatory properties in conditions like asthma

and chronic obstructive pulmonary disease (COPD) [1].

For laboratory research, Lirimilast is commonly supplied as a solid or as a 10 mM solution in DMSO,

confirming its solubility in this solvent at least at this concentration for research purposes [1]. Its chemical

properties are summarized below:

Property Specification

CAS Number 329306-27-6 [1]

Molecular Formula C₁₇H₁₂Cl₂N₂O₆S [1]

Molecular Weight 443.26 g/mol [1]

Form Solid [1]

Common Stock Solution 10 mM in DMSO [1]

General Protocols for DMSO Solubility Assessment
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As specific methodologies for Lirimilast were not found, the following are standardized protocols for

evaluating drug solubility in DMSO, which are directly applicable.

Protocol 1: Visual Assessment for High-Throughput Screening

This method is commonly used in pharmaceutical companies for initial library screening [2].

Procedure:

Preparation: Add DMSO to the solid compound to achieve a theoretical 10 mM solution.
Agitation: Subject the solution to orbital shaking (e.g., 2000 rpm) at room temperature for 30

minutes.
Inspection: Visually inspect the vial against a light source for signs of turbidity or solid

deposits.
Classification: Compounds are classified as "soluble" (clear solution) or "insoluble" (turbidity or

precipitation) based on a 10 mM threshold [2].

Protocol 2: Quantitative NMR Method

This protocol provides a highly accurate quantification of solubility, particularly suitable for fragment-based

screening where a 1 mM threshold is critical [3].

Workflow Overview: The multi-step process involves sample preparation, NMR measurement, and
data analysis to distinguish between soluble and insoluble compounds.
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Start: Prepare 100 mM
stock solution in DMSO-d₆

Store overnight at RT,
then at -20°C for months

Thaw and keep overnight
at RT before dilution

Dilute to target
1 mM concentration

Acquire ¹H NMR spectrum
(600 MHz, 32 scans)

Quantify via ERETIC2/
PULCON method

Classify Result

Soluble

≥ 1000 µM

Insoluble

< 900 µM

Gray Area
(900-999 µM)

900-999 µM

Click to download full resolution via product page
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Internal Standard: A 1 mM isoleucine solution in DMSO-d₆ is used as a reference [3].

Quantification: The ERETIC2 method (based on PULCON) correlates absolute spectral
intensities with the reference for concentration calculation [3].

Error Margin: The experimental error is estimated at 50 µM. A "gray area" between 900-999
µM is often excluded from definitive classification to avoid misclassification [3].

Critical Considerations for DMSO Use in Research

When using DMSO as a solvent, especially for biological assays, researchers should be aware of its potential

interfering properties:

Biological Activity: DMSO is not inert. It can affect various cellular processes, act as a free radical

scavenger at low concentrations (≤0.1%), and has anti-inflammatory and neuroprotective effects [4]
[5].

Interference with Sulfur Metabolism: As an organosulfur compound, DMSO can be metabolized to
dimethyl sulfide (DMS) and dimethyl sulfone (DMSO₂), potentially interfering with studies related to

cellular sulfur metabolism and enzymatic assays [4].
Penetration Enhancer: DMSO rapidly penetrates biological membranes and can enhance the

penetration of other co-administered compounds, which can be either a desired feature or a
confounding variable [5].

Recommended Path Forward for Researchers

To proceed with experimental work on Lirimilast without specific published solubility data, I recommend

the following actions:

Experimental Determination: Use the quantitative NMR protocol above to determine the precise
solubility limit of your specific batch of Lirimilast in DMSO.

Supplier Consultation: Contact chemical suppliers (such as ApexBio Technology, which lists the 10
mM solution) for any available in-house solubility data or recommendations [1].

Empirical Testing: For immediate experiments, start with the standard 10 mM stock solution. Prior to
use in biological assays, confirm the absence of precipitate after thawing and dilution into your

aqueous buffer system.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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